![molecular formula C14H13N5O7 B1204477 2-(6-aminopurin-9-yl)-5-(carboxymethyl)-3-hydroxy-3,3a-dihydro-2H-furo[3,2-b]furan-5-carboxylic acid CAS No. 98890-01-8](/img/structure/B1204477.png)
2-(6-aminopurin-9-yl)-5-(carboxymethyl)-3-hydroxy-3,3a-dihydro-2H-furo[3,2-b]furan-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(6-aminopurin-9-yl)-5-(carboxymethyl)-3-hydroxy-3,3a-dihydro-2H-furo[3,2-b]furan-5-carboxylic acid is a natural product found in Streptomyces griseoaurantiacus and Streptomyces jietaisiensis with data available.
Scientific Research Applications
Synthesis and Characterization
- New Furan Derivatives Synthesis : A study highlights the isolation of new furan derivatives from the solid rice fermentation of an endophytic fungus, which could be related to the synthesis and characterization of compounds like 2-(6-aminopurin-9-yl)-5-(carboxymethyl)-3-hydroxy-3,3a-dihydro-2H-furo[3,2-b]furan-5-carboxylic acid (Chen et al., 2017).
Biobased Building Blocks
- Enzyme Cascade for Furan Synthesis : Research shows that enzyme cascade systems were used for controlled synthesis of furan carboxylic acids, which are biobased building blocks in pharmaceutical and polymer industries (Jia et al., 2019).
Chemical Transformations and Reactions
- Oxidation and Reduction Studies : A paper details the oxidation and reduction of furan compounds, providing insights into the chemical transformations that such structures can undergo (Cameron & Hildyard, 1967).
- Chemical Reactions of Furan Derivatives : Another study discusses the reactions of furan derivatives, which could be pertinent to understanding the reactivity of 2-(6-aminopurin-9-yl)-5-(carboxymethyl)-3-hydroxy-3,3a-dihydro-2H-furo[3,2-b]furan-5-carboxylic acid (Görlitzer & Kramer, 2000).
Analytical and Spectral Studies
- Analytical Study of Furan Ring Ligands : A research paper focuses on the synthesis, characterization, and chelating properties of furan ring-containing organic ligands, which is significant for understanding the properties of similar compounds (Patel, 2020).
Bioactivities and Antimicrobial Properties
- Antimicrobial Activity of Furan Compounds : A study investigates the antimicrobial activity of furan derivatives, suggesting potential applications in battling microbial infections (Ma et al., 2016).
properties
CAS RN |
98890-01-8 |
---|---|
Product Name |
2-(6-aminopurin-9-yl)-5-(carboxymethyl)-3-hydroxy-3,3a-dihydro-2H-furo[3,2-b]furan-5-carboxylic acid |
Molecular Formula |
C14H13N5O7 |
Molecular Weight |
363.28 g/mol |
IUPAC Name |
2-(6-aminopurin-9-yl)-5-(carboxymethyl)-3-hydroxy-3,3a-dihydro-2H-furo[3,2-b]furan-5-carboxylic acid |
InChI |
InChI=1S/C14H13N5O7/c15-10-7-11(17-3-16-10)19(4-18-7)12-8(22)9-5(25-12)1-14(26-9,13(23)24)2-6(20)21/h1,3-4,8-9,12,22H,2H2,(H,20,21)(H,23,24)(H2,15,16,17) |
InChI Key |
WRHIKWNGCJVUOW-UHFFFAOYSA-N |
SMILES |
C1=C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OC1(CC(=O)O)C(=O)O |
Canonical SMILES |
C1=C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OC1(CC(=O)O)C(=O)O |
synonyms |
griseolic acid B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.